Cas no 923427-51-4 (8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923427-51-4
• MF: C₂₃H₂₇N₅O₂
• MW: 405.492784738541
• CID: 5441367
• PubChem ID: 7586092
• Update Time: 2025-05-19

8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-2-[(2,5-dimethylphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• F3164-0544
• 8-cyclopentyl-3-(2,5-dimethylbenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z274616658
• 923427-51-4
• AKOS005185654
• 8-Cyclopentyl-3-[(2,5-dimethylphenyl)methyl]-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H27N5O2/c1-14-9-10-15(2)17(11-14)13-27-21(29)19-20(25(4)23(27)30)24-22-26(19)12-16(3)28(22)18-7-5-6-8-18/h9-12,18H,5-8,13H2,1-4H3
• InChI Key： YOMPJQKUMWDHFA-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3CCCC3)C1=NC1=C2C(=O)N(CC2=CC(C)=CC=C2C)C(=O)N1C

Computed Properties

• Exact Mass: 405.21647512g/mol
• Monoisotopic Mass: 405.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.17±0.20(Predicted)

Additional information on 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No 923427-51-4 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 923427-51-4 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. The chemical name, 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, suggests a complex and sophisticated structure that may contribute to its unique pharmacological properties. This compound belongs to the imidazopyrimidinone class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound incorporates several key features that make it of particular interest. The presence of a cyclopentyl group at the 8-position and a 2,5-dimethylphenylmethyl group at the 3-position introduces steric and electronic effects that can influence the molecule's interactions with biological targets. Additionally, the dimethyl groups at the 1 and 7 positions further modify the electronic properties of the imidazopyrimidinone core, potentially enhancing its binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The imidazopyrimidinone scaffold has shown promise in various pharmacological contexts, including antiviral, anti-inflammatory, and anticancer applications. The compound with CAS No 923427-51-4 is no exception and has been explored in several preclinical studies for its potential biological activities.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumorigenesis. By targeting these enzymes, compounds like 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may offer a new avenue for cancer treatment. Recent studies have demonstrated that similar imidazopyrimidinone derivatives exhibit potent inhibitory effects on various kinases, suggesting that this compound could be a valuable addition to the oncology drug pipeline.

Beyond its potential applications in oncology, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, compounds like 8-cyclopentyl-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione could offer therapeutic benefits by reducing inflammation and associated symptoms.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to achieve the desired product. This level of synthetic complexity underscores the ingenuity required to develop novel heterocyclic compounds with tailored biological activities.

In conclusion，the compound with CAS No 923427-51-4 is a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms，compounds like 8-cyclopentyl-3-(2，5-dimethylphenyl)methyl-l，7-dimethyl-lΗ，2Η，3Η，4Η，8Η-imidazo1，2-gpurine-l，4-dione are likely to play an increasingly important role in the development of novel therapeutics for various diseases.